Cas no 645395-29-5 (2-Chloro-1-fluoro-4-(sulfinylamino)benzene)

• Product Name: 2-Chloro-1-fluoro-4-(sulfinylamino)benzene
• CAS No: 645395-29-5
• MF: C₆H₃ClFNOS
• MW: 191.610522508621
• CID: 4098354
• PubChem ID: 75412473
• Update Time: 2025-06-13

2-Chloro-1-fluoro-4-(sulfinylamino)benzene Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-fluoro-N-sulfinyl-
• 2-chloro-1-fluoro-4-(sulfinylamino)benzene
• benzene, 2-chloro-1-fluoro-4-(sulfinylamino)-
• 645395-29-5
• H35673
• LS-09099
• 3-CHLORO-4-FLUORO-N-(OXO-??-SULFANYLIDENE)ANILINE
• MFCD26792678
• ALBB-026565
• AKOS017259305
• 2-Chloro-1-fluoro-4-(sulfinylamino)benzene

• Inchi： 1S/C6H3ClFNOS/c7-5-3-4(9-11-10)1-2-6(5)8/h1-3H
• InChI Key： MJLZAWSFJRLVPT-UHFFFAOYSA-N
• SMILES： C1(N=S=O)=CC=C(F)C(Cl)=C1

Computed Properties

• Exact Mass: 190.9607907Da
• Monoisotopic Mass: 190.9607907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 265.3±30.0 °C at 760 mmHg
• Flash Point: 114.2±24.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Chloro-1-fluoro-4-(sulfinylamino)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-1-fluoro-4-(sulfinylamino)benzene

Introduction to 2-Chloro-1-fluoro-4-(sulfinylamino)benzene (CAS No: 645395-29-5)

2-Chloro-1-fluoro-4-(sulfinylamino)benzene, identified by its Chemical Abstracts Service (CAS) number 645395-29-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl sulfonamides, characterized by the presence of a sulfinylamino group attached to a benzene ring, which is further substituted with chlorine and fluorine atoms. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structural configuration of 2-Chloro-1-fluoro-4-(sulfinylamino)benzene encompasses a benzene core modified with a chlorine atom at the 2-position, a fluorine atom at the 1-position, and a sulfinylamino group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential biological activity. The sulfinylamino group, in particular, is known for its ability to enhance binding affinity to biological targets, making it a crucial moiety in drug design.

In recent years, there has been growing interest in aryl sulfonamides due to their diverse pharmacological properties. These compounds have been explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The presence of both chlorine and fluorine substituents in 2-Chloro-1-fluoro-4-(sulfinylamino)benzene adds to its complexity and may contribute to its unique interaction with biological systems. For instance, fluorine atoms are often incorporated into drug molecules to improve metabolic stability and binding affinity.

One of the most compelling aspects of 2-Chloro-1-fluoro-4-(sulfinylamino)benzene is its utility as a building block in synthetic chemistry. The chlorine and fluorine atoms serve as reactive sites for further functionalization, allowing chemists to modify the molecule into more complex structures. This flexibility has enabled researchers to develop novel derivatives with enhanced pharmacological profiles. For example, derivatives of this compound have been investigated for their anti-inflammatory properties, where the sulfinylamino group plays a critical role in modulating immune responses.

The synthesis of 2-Chloro-1-fluoro-4-(sulfinylamino)benzene involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process starts with the preparation of a halogenated benzene derivative, followed by introduction of the sulfinylamino group. The fluorination step is particularly challenging and often requires specialized reagents and conditions to achieve high yields and selectivity. Despite these challenges, advances in synthetic methodologies have made it possible to produce this compound on a scalable basis.

Recent studies have highlighted the importance of 2-Chloro-1-fluoro-4-(sulfinylamino)benzene in medicinal chemistry. Researchers have demonstrated its potential as a precursor for developing kinase inhibitors, which are essential in cancer therapy. The sulfinylamino group interacts with the ATP-binding pockets of kinases, thereby inhibiting their activity. Additionally, the presence of chlorine and fluorine atoms enhances the molecule's solubility and bioavailability, making it an attractive candidate for further development.

Another area where 2-Chloro-1-fluoro-4-(sulfinylamino)benzene has shown promise is in the treatment of infectious diseases. Sulfonamide derivatives are well-known for their antimicrobial properties, and modifications such as introducing fluorine atoms can improve their efficacy against resistant strains. The compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it a valuable candidate for antibiotic development.

The role of computational chemistry in understanding the properties of 2-Chloro-1-fluoro-4-(sulfinylamino)benzene cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide insights into binding affinities, metabolic stability, and potential side effects, guiding researchers in optimizing drug candidates for clinical use.

In conclusion,2-Chloro-1-fluoro-4-(sulfinylamino)benzene (CAS No: 645395-29-5) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it valuable for developing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, it is expected that more derivatives will be explored, further expanding its applications in medicine.